Cas no 1341474-32-5 (1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine
• CAS No: 1341474-32-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6180467
• PubChem ID: 63861783
• Update Time: 2025-05-20

1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine
• AKOS013175306
• 1341474-32-5
• EN300-1108931

• Inchi： 1S/C11H19N3/c1-2-9-5-3-4-6-10(9)14-8-7-11(12)13-14/h7-10H,2-6H2,1H3,(H2,12,13)
• InChI Key： BZWVATASDGHMEG-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)C1CCCCC1CC

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine

1-(2-Ethylcyclohexyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

1-(2-Ethylcyclohexyl)-1H-pyrazol-3-amine, identified by the CAS number 1341474-32-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with an ethylcyclohexyl group at position 3, making it a unique member of the pyrazole family.

The synthesis of 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and continuous flow reactors has further enhanced the scalability and reproducibility of its production.

Pyrazole derivatives are known for their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. In particular, 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the development of selective ligands for these receptors is a key area of research in medicinal chemistry.

Recent studies have demonstrated that 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine exhibits potent activity against certain GPCR subtypes, making it a promising candidate for the treatment of conditions such as hypertension, inflammation, and neurodegenerative diseases. The compound's unique structure allows for fine-tuning of its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

In addition to its therapeutic potential, 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine has also been explored as a building block in combinatorial chemistry. Its versatility as an intermediate enables the construction of complex molecular architectures with diverse functional groups. This has led to its use in the synthesis of libraries of compounds for high-throughput screening (HTS) in drug discovery programs.

The structural features of 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine, including its ethylcyclohexyl substituent and pyrazole ring, contribute to its stability and bioavailability. The cyclohexane ring provides rigidity to the molecule, while the ethyl group enhances lipophilicity, which is essential for membrane permeability. These properties make it an attractive scaffold for further chemical modifications aimed at improving its therapeutic index.

CAS number 1341474-32-5 is often used in research settings to uniquely identify this compound in scientific databases and literature. Its inclusion in public chemical registries facilitates collaboration among researchers worldwide and ensures accurate reporting of experimental results.

In conclusion, 1-(2-ethylcyclohexyl)-1H-pyrazol-3-amine, with CAS number 1341474-32-5, represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure, coupled with its promising biological activity, positions it as a key player in the ongoing quest for novel therapeutic agents. Continued research into its properties and applications will undoubtedly yield further insights into its potential impact on human health.